(Z)-2-(2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid

• IUPAC Name: 2-[[2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C21H18N2O5S2/c1-2-28-14-9-7-13(8-10-14)11-17-19(25)23(21(29)30-17)12-18(24)22-16-6-4-3-5-15(16)20(26)27/h3-11H,2,12H2,1H3,(H,22,24)(H,26,27)/b17-11-
• InChI Key: QKVHDDRQDSHFJP-BOPFTXTBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3C(=O)O
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C21H18N2O5S2
• Molecular Weight: 442.5 g/mol

Description

(Z)-2-(2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid is a useful research compound. Its molecular formula is C21H18N2O5S2 and its molecular weight is 442.5. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research on derivatives of rhodanine-3-acetic acid, a structurally related compound, has shown promising antimicrobial properties against a range of bacteria, mycobacteria, and fungi. Notably, derivatives exhibited significant activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, with notable antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) (Krátký, Vinšová, & Stolaříková, 2017). Furthermore, novel thiazolidine-2,4-dione carboxamide and amino acid derivatives demonstrated weak to moderate antibacterial and antifungal activities, highlighting the compound's potential as a basis for developing new antimicrobial agents (Abd Alhameed et al., 2019).

Anticancer Activity

Synthetic efforts have led to the development of 4-thiazolidinones containing the benzothiazole moiety, with in vitro anticancer activity being evaluated across various cancer cell lines. Certain derivatives demonstrated activity against leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers, showcasing the potential for the development of new anticancer therapeutics (Havrylyuk et al., 2010).

Anti-Inflammatory Activity

The rational design of new non-steroidal anti-inflammatory drugs (NSAIDs) utilizing the 4-thiazolidinone core has been explored. Derivatives synthesized from salicylic aldehydes for structural modifications showed promising anti-exudative activity, with lead compounds identified that demonstrate equivalent activity to classic NSAIDs like Diclofenac, potentially offering new therapeutic options for inflammation-related conditions (Golota et al., 2015).